Cas no 2228656-48-0 (3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine
• CAS No: 2228656-48-0
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6461789
• PubChem ID: 165692907
• Update Time: 2025-07-18

3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine
• 2228656-48-0
• EN300-1954366

• Inchi： 1S/C10H12F3N/c1-6-2-3-7(9(11)4-6)8(5-14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： QRCKNJAWVQFKLR-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C)=CC=1F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine

3,3-Difluoro-2-(2-Fluoro-4-Methylphenyl)propan-1-amine (CAS No. 2228656-48-0): An Overview

3,3-Difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine (CAS No. 2228656-48-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amines, which have been extensively studied for their ability to modulate various biological processes and interactions.

The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and receptor binding affinity. In the case of 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine, the presence of multiple fluorine atoms imparts enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent research has focused on the potential of 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine as a modulator of serotonin receptors. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, and are implicated in various neurological and psychiatric disorders. Studies have shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_1A subtype, which is known to be involved in anxiety and depression.

In preclinical studies, 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine has demonstrated promising anxiolytic and antidepressant effects in animal models. These findings suggest that it may have therapeutic potential for the treatment of anxiety disorders and major depressive disorder (MDD). The compound's ability to selectively target serotonin receptors while minimizing off-target effects is particularly noteworthy, as it could lead to improved safety profiles compared to existing treatments.

Beyond its potential as a serotonin receptor modulator, 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine has also been investigated for its effects on other neurotransmitter systems. For instance, preliminary studies have indicated that it may interact with dopamine receptors, which are involved in reward pathways and motor function. This dual action on serotonin and dopamine receptors could make it a valuable candidate for treating conditions such as Parkinson's disease and schizophrenia.

The pharmacokinetic properties of 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine have been extensively characterized. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

In terms of safety and toxicity, early studies have shown that 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety profile and potential side effects. Ongoing clinical trials are currently investigating its efficacy and safety in human subjects.

The synthesis of 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is crucial for advancing its development as a pharmaceutical agent.

In conclusion, 3,3-difluoro-2-(2-fluoro-4-methylphenyl)propan-1-amine (CAS No. 2228656-48-0) represents a promising compound with potential applications in the treatment of various neurological and psychiatric disorders. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry.